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Compound of Interest

Compound Name: PF-06380101

Cat. No.: B609976

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of PF-
06380101, a potent auristatin microtubule inhibitor. Adherence to this protocol is crucial for
ensuring the accuracy and reproducibility of experimental results.

Chemical and Physical Properties

A summary of the key chemical and physical properties of PF-06380101 is presented in Table
1. This information is essential for accurate concentration calculations and for understanding
the compound's general characteristics.
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Property Value Source
Molecular Formula C39H62N606S [1112]
Molecular Weight 743.02 g/mol [1][2]
CAS Number 1436391-86-4 [1]
Appearance Solid powder [2]
35 mg/mL (46.60 mM) with
o sonication and warming; 65
Solubility in DMSO ) [3114]
mg/mL (87.48 mM) with
sonication
Dry, dark, and at O - 4°C for
) short term (days to weeks) or
Storage of Solid [2]
-20°C for long term (months to
years)
] -20°C for up to 1 month; -80°C
Stock Solution Storage [5][6]

for up to 6 months

Experimental Protocol: Preparation of a 10 mM PF-

06380101 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PF-06380101 in dimethyl

sulfoxide (DMSO).

Materials:

Vortex mixer

PF-06380101 solid powder

Calibrated precision balance

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil to protect from light)
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e Sonicator (optional, but recommended)
e Pipettes and sterile pipette tips
Procedure:

o Equilibrate PF-06380101: Before opening, allow the vial of PF-06380101 solid to equilibrate
to room temperature for at least 20 minutes. This prevents condensation of moisture onto the
compound.

» Weigh PF-06380101: Tare a clean, dry microcentrifuge tube on a precision balance.
Carefully weigh out the desired amount of PF-06380101. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 7.43 mg of PF-06380101 (Molecular Weight = 743.02 g/mol

)-

e Add DMSO: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the PF-06380101 solid. To continue the example, add 1 mL of DMSO.

e Dissolve the Compound:
o Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[4] Gentle
warming (e.g., to 37°C) can also aid in dissolution.[3]

o Visually inspect the solution to ensure there are no visible particles. The solution should be
clear.

e Aliquot and Store:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in amber microcentrifuge tubes or tubes wrapped
in foil.[5][6]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[5][6]
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Experimental Workflow

The following diagram illustrates the key steps in the preparation of the PF-06380101 stock
solution.

Preparation
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to Room Temperature

EmRg Add Anhydrous DMSO

Weigh PF-06380101

Check for Complete
Dissolution

Yes Storage

Click to download full resolution via product page

Caption: Workflow for PF-06380101 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of PF-
06380101 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609976#protocol-for-pf-06380101-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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